Cas no 138965-89-6 (Coronarin D ethyl ether)

• Product Name: Coronarin D ethyl ether
• CAS No: 138965-89-6
• Molecular Formula: C₂₂H₃₄O₃
• Molecular Weight: 346.50400
• CID: 837652
• PubChem ID: 124222276

Coronarin D ethyl ether Properties

Names and Identifiers

• Coronarin D ethyl ether
• (3E)-5-Ethoxy-3-{2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedeca hydro-1-naphthalenyl]ethylidene}dihydro-2(3H)-furanone
• coronarin B
• coronarin-D ethyl ether
• [ "" ]
• Ethoxycoronarin D
• DTXSID401112531
• 138965-89-6
• 3-[2-(Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethylidene]-5-ethoxydihydro-2(3H)-furanone
• B0005-165588
• 3-[2-(Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethylidene]-5-ethoxydihydro-2(3H)-furanone; Coronarin D ethyl ethe
• FS-10324
• (3E)-3-[2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]-5-ethoxyoxolan-2-one
• CHEMBL4472591
• DA-62465

• InChIKey： HUJJMXMBEMUVOX-SQOKDOERSA-N
• Inchi： InChI=1S/C22H34O3/c1-6-24-19-14-16(20(23)25-19)9-10-17-15(2)8-11-18-21(3,4)12-7-13-22(17,18)5/h9,17-19H,2,6-8,10-14H2,1,3-5H3/b16-9+/t17-,18-,19?,22+/m0/s1
• SMILES： CCOC1C/C(=C\C[C@H]2C(=C)CC[C@@H]3[C@@]2(CCCC3(C)C)C)/C(=O)O1

Computed Properties

• Exact Mass: 346.25100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 346.25079494g/mol
• Heavy Atom Count: 25
• Complexity: 574
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 5.41120
• PSA: 35.53000
• Boiling Point: 460.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 197.8±23.3 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones